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Compound of Interest

Compound Name: 3-(Oxolan-2-yl)propanoic acid

Cat. No.: B1331362

Essential Safety and Handling Guide for 3-
(Oxolan-2-yl)propanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling 3-(Oxolan-2-
yl)propanoic acid (CAS No. 935-12-6), also known as 3-(Tetrahydrofuran-2-yl)propanoic acid.
While a specific Safety Data Sheet (SDS) for this compound is not readily available, this
document synthesizes safety protocols based on structurally similar chemicals, including other
propanoic acid derivatives and compounds containing an oxolane (tetrahydrofuran) ring.

Hazard Assessment and Personal Protective
Equipment (PPE)

Based on the analysis of related compounds, 3-(Oxolan-2-yl)propanoic acid is anticipated to
be a potential irritant to the eyes, skin, and respiratory tract. The oxolane moiety, also known as
tetrahydrofuran (THF), is a flammable liquid and can form explosive peroxides upon prolonged
exposure to air. Therefore, appropriate precautions are essential.

Recommended Personal Protective Equipment (PPE)
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Protection Type

Recommended Equipment

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield

To protect against potential

splashes and eye irritation.

Skin Protection

Nitrile rubber gloves
(disposable) and a
polyethylene-coated
polypropylene lab coat

To prevent skin contact and

potential irritation.[1]

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

Recommended if handling in a
poorly ventilated area or if dust

or vapors are generated.[1]

Footwear

Chemical-resistant, closed-toe

shoes

To protect feet from potential

spills.

Operational and Handling Plan

A systematic approach to handling 3-(Oxolan-2-yl)propanoic acid is critical to ensure
laboratory safety. The following workflow outlines the key steps from preparation to disposal.
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Figure 1: Workflow for handling 3-(Oxolan-2-yl)propanoic acid.

Experimental Protocols

e Preparation:

o Before handling the compound, ensure you are wearing the appropriate PPE as detailed
in the table above.
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o All work should be conducted in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation exposure.[1][2]

e Handling:

o

Avoid direct contact with skin and eyes.[1][2]

[e]

Minimize the generation of dust or aerosols.

o

Keep the container tightly closed when not in use.[1][2]

[¢]

In case of a spill, use an inert absorbent material to contain it and place it in a suitable,
sealed container for disposal.

Disposal Plan

Proper disposal of 3-(Oxolan-2-yl)propanoic acid and any contaminated materials is crucial to
prevent environmental contamination and ensure safety.

o Waste Container: All waste materials, including the chemical itself, any contaminated
absorbent materials, and disposable PPE, should be placed in a clearly labeled, sealed, and
compatible waste container.

o Regulations: Dispose of the chemical waste in accordance with all applicable federal, state,
and local environmental regulations. Consult your institution's environmental health and
safety (EHS) department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 3-(Oxolan-
2-yl)propanoic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1331362#personal-protective-equipment-for-
handling-3-oxolan-2-yl-propanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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